3-(4-Cbz-Aminopheny)-5-fluorobenzoic acid, 95%

• IUPAC Name: 3-fluoro-5-[4-(phenylmethoxycarbonylamino)phenyl]benzoic acid
• InChI: InChI=1S/C21H16FNO4/c22-18-11-16(10-17(12-18)20(24)25)15-6-8-19(9-7-15)23-21(26)27-13-14-4-2-1-3-5-14/h1-12H,13H2,(H,23,26)(H,24,25)
• InChI Key: XVKFUNKRZMUUIQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NC2=CC=C(C=C2)C3=CC(=CC(=C3)F)C(=O)O
• Molecular Formula: C21H16FNO4
• Molecular Weight: 365.4 g/mol

Description

3-(4-Cbz-Aminopheny)-5-fluorobenzoic acid (3-Cbz-5-FBA) is a fluorinated carboxylic acid that has recently been studied for its potential applications in scientific research. This compound has been found to be a useful tool for studying enzyme activity, protein-ligand interactions, and more.

Scientific Research Applications

3-(4-Cbz-Aminopheny)-5-fluorobenzoic acid, 95% has been found to be a useful tool for studying enzyme activity, protein-ligand interactions, and more. It has been used in studies of enzyme inhibition, protein-ligand binding, and protein-protein interactions. It has also been used to study the effects of drugs on proteins and to study the structure and function of proteins. Additionally, 3-(4-Cbz-Aminopheny)-5-fluorobenzoic acid, 95% has been used to study the catalytic mechanisms of enzymes, the binding of substrates to enzymes, and the binding of inhibitors to enzymes.

Mechanism of Action

3-(4-Cbz-Aminopheny)-5-fluorobenzoic acid, 95% has been found to interact with proteins in a variety of ways. It binds to amino acid residues in proteins, forming covalent bonds with the side chains of the amino acids. It also binds to the active sites of enzymes, blocking their catalytic activity. Additionally, it can interact with the non-polar side chains of amino acids, forming hydrogen bonds and van der Waals interactions.
Biochemical and Physiological Effects
3-(4-Cbz-Aminopheny)-5-fluorobenzoic acid, 95% has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of enzymes, including proteases, kinases, and phosphatases. Additionally, it has been found to inhibit the binding of substrates to enzymes, and to inhibit the binding of inhibitors to enzymes. It has also been found to have effects on protein-protein interactions and protein-ligand interactions.

Advantages and Limitations for Lab Experiments

3-(4-Cbz-Aminopheny)-5-fluorobenzoic acid, 95% has several advantages for use in lab experiments. It is relatively easy to synthesize and is relatively stable in solution. Additionally, it is relatively non-toxic and can be used at low concentrations. However, it has several limitations. It has a relatively short half-life in solution, and is relatively expensive to synthesize. Additionally, it can be difficult to obtain in high purity.

Future Directions

There are several potential future directions for 3-(4-Cbz-Aminopheny)-5-fluorobenzoic acid, 95%. It could be used to study the effects of drugs on proteins, to study the structure and function of proteins, and to study the catalytic mechanisms of enzymes. Additionally, it could be used to study the binding of substrates to enzymes and the binding of inhibitors to enzymes. It could also be used to study protein-protein interactions and protein-ligand interactions. Finally, it could be used as a tool to study the effects of mutations on proteins.

Synthesis Methods

3-(4-Cbz-Aminopheny)-5-fluorobenzoic acid, 95% is synthesized through a three-step process involving the condensation of 4-chlorobenzaldehyde and aniline, the addition of a Grignard reagent, and the addition of fluoroacetic acid. The first step involves the condensation of 4-chlorobenzaldehyde and aniline, which yields 4-chlorobenzyl amine. The second step involves the addition of a Grignard reagent to the 4-chlorobenzyl amine, which yields 3-chlorobenzyl amine. The third step involves the addition of fluoroacetic acid to the 3-chlorobenzyl amine, which yields 3-(4-Cbz-Aminopheny)-5-fluorobenzoic acid, 95%.